Cas no 27302-90-5 (Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)-)

• Product Name: Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)-
• CAS No: 27302-90-5
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 258459
• PubChem ID: 33770
• Update Time: 2025-04-19

Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)-
• 2-methylsulfinyl-1-pyridin-2-ylethanone
• (Methylsulfinyl)methyl 2-pyridyl ketone
• 2-methanesulfinyl-1-pyridin-2-yl-ethanone
• Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)
• Ismisupren
• OXISURAN
• Oxisuran [USAN:INN]
• Oxisurano [INN-Spanish]
• Oxisuranum [INN-Latin]
• W 6495
• SR-01000945003-1
• CCRIS 489
• NSC356716
• Oxisurano
• 2-((Methylsulfinyl)acetyl)pyridine
• SR-01000945003
• DTXSID60865359
• Oxisuran (USAN/INN)
• SCHEMBL4657
• (+/-)-ETHANONE, 2-(METHYLSULFINYL)-1-(2-PYRIDINYL)-
• OXISURAN [USAN]
• Pyridine, {2-[(methylsulfinyl)acetyl]-}
• BRN 1526159
• Q27284895
• Oxisuranum
• UNII-NJM3553DH2
• 2-methylsulfinyl-1-(2-pyridyl)ethanone
• NS00121140
• D05305
• Ketone, (methylsulfinyl)methyl 2-pyridyl
• Pyridine, 2-((methylsulfinyl)acetyl)-
• 27302-90-5
• CHEMBL2106596
• {2-[(Methylsulfinyl)acetyl]pyridine}
• 2-(Methanesulfinyl)-1-(pyridin-2-yl)ethan-1-one
• NSC-356716
• Pyridine, 2-[(methylsulfinyl)acetyl]-
• Ethanone, 2-(methylsulfinyl)-1-(2-pyridinyl)-
• AKOS006271449
• 2-(Methylsulfinyl)-1-(2-pyridinyl)ethanone
• NJM3553DH2
• W-6495
• 2-[(Methylsulfinyl)acetyl]pyridine
• NSC 356716
• OXISURAN [INN]
• 5-21-12-00151 (Beilstein Handbook Reference)

• Inchi： 1S/C8H9NO2S/c1-12(11)6-8(10)7-4-2-3-5-9-7/h2-5H,6H2,1H3
• InChI Key： DSWLRNLRVBAVFC-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 183.03500
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.2627 (rough estimate)
• Refractive Index: 1.5650 (estimate)
• PSA: 66.24000
• LogP: 1.50850